Cas no 1260764-84-8 (3-bromo-4-methylbenzene-1-carboximidamide)

• Product Name: 3-bromo-4-methylbenzene-1-carboximidamide
• CAS No: 1260764-84-8
• MF: C₈H₉BrN₂
• MW: 213.074460744858
• CID: 6199375
• PubChem ID: 53417464
• Update Time: 2025-05-20

3-bromo-4-methylbenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-methylbenzene-1-carboximidamide
• EN300-1895109
• 1260764-84-8
• 3-bromo-4-methylbenzenecarboximidamide

• MDL： MFCD09745054
• Inchi： 1S/C8H9BrN2/c1-5-2-3-6(8(10)11)4-7(5)9/h2-4H,1H3,(H3,10,11)
• InChI Key： AESSQVPLSCJPIN-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=N)N)C=CC=1C

Computed Properties

• Exact Mass: 211.99491g/mol
• Monoisotopic Mass: 211.99491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 3-bromo-4-methylbenzene-1-carboximidamide

3-Bromo-4-Methylbenzene-1-Carboximidamide: A Comprehensive Overview

The compound 3-bromo-4-methylbenzene-1-carboximidamide, also known by its CAS number CAS 1260764-84-8, is a fascinating molecule with significant applications in various fields of chemistry and materials science. This compound belongs to the class of aromatic heterocycles, specifically featuring a benzene ring with substituents that confer unique chemical properties.

The structure of 3-bromo-4-methylbenzene-1-carboximidamide consists of a benzene ring with a bromine atom at the 3-position, a methyl group at the 4-position, and a carboximidamide group at the 1-position. This arrangement of substituents imparts distinct electronic and steric effects, making it highly versatile for various chemical reactions and applications.

Recent studies have highlighted the potential of CAS 1260764-84-8 in drug discovery and development. Researchers have explored its role as a precursor in synthesizing bioactive compounds, particularly in the context of anti-cancer and anti-inflammatory agents. The bromine substituent is particularly valuable in such applications due to its ability to enhance the molecule's reactivity and bioavailability.

In addition to its pharmaceutical applications, 3-bromo-4-methylbenzene-1-carboximidamide has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics, such as in the development of new semiconducting materials. Recent breakthroughs in this area have demonstrated its potential for enhancing the efficiency of organic light-emitting diodes (OLEDs) and other electronic devices.

The synthesis of CAS 1260764-84-8 involves a multi-step process that typically begins with the bromination of an appropriate benzene derivative followed by the introduction of the methyl and carboximidamide groups. Advanced synthetic methodologies, including microwave-assisted synthesis and catalytic processes, have been employed to optimize the yield and purity of this compound.

From an environmental perspective, researchers have been investigating the biodegradation pathways of 3-bromo-4-methylbenzene-1-carboximidamide. Understanding its environmental fate is crucial for assessing its safety and sustainability in industrial applications. Recent findings suggest that under specific conditions, this compound can undergo microbial degradation, reducing its persistence in natural ecosystems.

In conclusion, CAS 1260764-84-8, or 3-bromo-4-methylbenzene-1-carboximidamide, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application research, positions it as a valuable tool in modern chemistry and materials science.